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Abstract
This technical guide provides a comprehensive overview of the available information on 2-(3-
Methoxypropyl)phenol (CAS Number: 116087-10-6). A thorough investigation of public

databases and scientific literature reveals a significant scarcity of experimental data for this

specific compound. To address this, the guide presents the available identifiers and computed

properties for 2-(3-Methoxypropyl)phenol. In addition, this document provides detailed

experimental data for the closely related and well-studied isomer, 2-Methoxy-4-propylphenol

(CAS Number: 2785-87-7), also known as dihydroeugenol, to serve as a valuable reference for

potential properties and characteristics. The guide also includes a summary of the general

biological activities of methoxyphenols as a class of compounds, a proposed theoretical

synthetic pathway for 2-(3-Methoxypropyl)phenol, and visualizations to aid in understanding

its structure and the context of the available data.

Introduction
2-(3-Methoxypropyl)phenol is a substituted phenol of interest in various fields of chemical and

pharmaceutical research. However, publicly accessible, experimentally verified data on its

physicochemical properties, spectroscopic characteristics, and biological activity is

exceptionally limited. This guide aims to consolidate the existing information and provide a

practical resource for researchers by leveraging data from a structurally similar isomer and the

broader class of methoxyphenols.
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Compound Identification and Properties
2-(3-Methoxypropyl)phenol (CAS: 116087-10-6)
There is a notable lack of experimentally determined data for 2-(3-Methoxypropyl)phenol in
the public domain. The information available is primarily computational.

Table 1: Identifiers and Computed Properties of 2-(3-Methoxypropyl)phenol

Identifier Value Source

CAS Number 116087-10-6 Guidechem[1]

IUPAC Name 2-(3-methoxypropyl)phenol Guidechem[1]

Molecular Formula C10H14O2 Guidechem[1]

Molecular Weight 166.22 g/mol Guidechem[1]

InChI

InChI=1S/C10H14O2/c1-12-8-

4-6-9-5-2-3-7-10(9)11/h2-

3,5,7,11H,4,6,8H2,1H3

Guidechem[1]

InChIKey
ZIZHFHJRQIYLAK-

UHFFFAOYSA-N
Guidechem[1]

Canonical SMILES COCCCC1=CC=CC=C1O Guidechem[1]

Topological Polar Surface Area 29.5 Å² Guidechem[1]

Complexity 114 Guidechem[1]

Hydrogen Bond Donor Count 1 Guidechem[1]

Hydrogen Bond Acceptor

Count
2 Guidechem[1]

Rotatable Bond Count 4 Guidechem[1]

Diagram 1: Chemical Structure of 2-(3-Methoxypropyl)phenol

Caption: Chemical structure of 2-(3-Methoxypropyl)phenol.
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Comparative Data: 2-Methoxy-4-propylphenol (CAS:
2785-87-7)
Given the limited data on 2-(3-Methoxypropyl)phenol, we present experimental data for its

isomer, 2-Methoxy-4-propylphenol (dihydroeugenol), to provide a basis for comparison and

potential estimation of properties.

Table 2: Physicochemical Properties of 2-Methoxy-4-propylphenol

Property Value Source

Boiling Point 239 - 241 °C Chem-Impex[2]

Density 1.038 g/mL at 25 °C Sigma-Aldrich[3]

Refractive Index n20/D 1.522 Sigma-Aldrich[3]

Appearance Colorless liquid Chem-Impex[2]

Table 3: Spectroscopic Data of 2-Methoxy-4-propylphenol

Data Type Summary of Findings Source

Mass Spectrum
Available through the NIST

WebBook.
NIST WebBook[4]

IR Spectrum
Available through the NIST

WebBook.
NIST WebBook[4]

1H NMR
Spectra available in various

databases.
SpectraBase[5]

13C NMR
Spectra available in various

databases.
SpectraBase[5]

Experimental Protocols
A validated experimental protocol for the synthesis of 2-(3-Methoxypropyl)phenol is not

readily available in the reviewed literature. However, a general synthetic approach can be
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proposed based on established organic chemistry principles.

Theoretical Synthesis of 2-(3-Methoxypropyl)phenol
A potential synthetic route could involve the following conceptual steps:

Alkylation of a protected phenol: Starting with a suitable protected 2-halophenol (e.g., 2-

bromophenol with a protected hydroxyl group), a Grignard reaction with 3-methoxypropyl

bromide could be employed to introduce the C3 side chain.

Deprotection: Removal of the protecting group from the phenolic hydroxyl would yield the

final product.

It is crucial to note that this is a theoretical pathway and would require significant experimental

optimization and validation.

Biological Activity and Signaling Pathways
2-(3-Methoxypropyl)phenol
No specific studies on the biological activity or the signaling pathways associated with 2-(3-
Methoxypropyl)phenol were identified.

General Biological Activities of Methoxyphenols
Methoxyphenols as a class of compounds have been investigated for a range of biological

activities, which may provide some indication of the potential properties of 2-(3-
Methoxypropyl)phenol.

Antioxidant Activity: Many methoxyphenols exhibit significant antioxidant and radical-

scavenging properties.[4][6] This activity is often attributed to the hydrogen-donating ability of

the phenolic hydroxyl group.

Anti-inflammatory Effects: Several methoxyphenolic compounds have demonstrated anti-

inflammatory activity.[1][7][8] For instance, they have been shown to inhibit the expression of

various inflammatory mediators in human airway cells.[1][7][8] The mechanisms can involve

the inhibition of cyclooxygenase (COX) enzymes and modulation of signaling pathways like

NF-κB.[6][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15374192?utm_src=pdf-body
https://www.benchchem.com/product/b15374192?utm_src=pdf-body
https://www.benchchem.com/product/b15374192?utm_src=pdf-body
https://www.benchchem.com/product/b15374192?utm_src=pdf-body
https://www.benchchem.com/product/b15374192?utm_src=pdf-body
https://www.benchchem.com/product/b15374192?utm_src=pdf-body
https://www.researchgate.net/publication/345005451_Synthesis_Characterization_and_Antioxidant_Activity_of_Some_2-Methoxyphenols_derivatives
https://iv.iiarjournals.org/content/invivo/21/2/181.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3325161/
https://pubmed.ncbi.nlm.nih.gov/22414048/
https://d-nb.info/1109287097/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC3325161/
https://pubmed.ncbi.nlm.nih.gov/22414048/
https://d-nb.info/1109287097/34
https://iv.iiarjournals.org/content/invivo/21/2/181.full.pdf
https://www.mdpi.com/1424-8247/14/8/771
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15374192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antimicrobial Properties: Certain natural methoxyphenols have been found to possess

antimicrobial activity against foodborne pathogens and spoilage bacteria.[10][11][12]

Neuroprotective Effects: Some phenolic compounds have shown neuroprotective potential in

various in vitro and in vivo models of neurodegenerative diseases, often linked to their

antioxidant and anti-inflammatory capacities.[13][14][15] They may act by reducing oxidative

stress and modulating signaling pathways involved in neuronal survival.[14][16][17]

Diagram 2: Data Availability Workflow
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Caption: Workflow illustrating the data collection and analysis process.
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This technical guide consolidates the currently available information for 2-(3-
Methoxypropyl)phenol. The significant lack of experimental data underscores the need for

further research to fully characterize this compound. The inclusion of comprehensive data for

the related isomer, 2-Methoxy-4-propylphenol, provides a valuable point of reference for

researchers. The general biological activities of methoxyphenols suggest that 2-(3-
Methoxypropyl)phenol may possess antioxidant, anti-inflammatory, and other beneficial

properties, warranting future investigation into its potential therapeutic applications.

Researchers are encouraged to use the information presented herein as a foundation for

designing and conducting further experimental studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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